Cas no 32953-89-2 (Rimiterol)

Rimiterol structure
Rimiterol structure
Product Name:Rimiterol
CAS No:32953-89-2
MF:C12H17NO3
MW:223.268283605576
CID:93697
PubChem ID:36283
Update Time:2025-04-18

Rimiterol Chemical and Physical Properties

Names and Identifiers

    • Rimiterol
    • Rimiterol [USAN]
    • 3,4-Dihydroxy-alpha-(2-piperidyl)benzylalkohol
    • Rimiterolum
    • Rimiterolum [INN-Latin]
    • alpha-(3,4-Dihydroxyphenyl)-2-piperidinemethanol
    • 1,2-Benzenediol
    • 4-[(S)-hydroxy-[(2R)-piperidin-2-yl]methyl]benzene-1,2-diol
    • SCHEMBL61778
    • 32953-89-2
    • 2-Piperidinemethanol, alpha-(3,4-dihydroxyphenyl)-, hydrobromdie
    • CCG-37132
    • NS00029393
    • DTXSID70186603
    • Q7334473
    • 31931-97-2
    • AKOS040753760
    • 3,4-Dihydroxy-alpha-(2-piperidyl)benzyl alcohol hydrobromide
    • Inchi: 1S/C12H17NO3/c14-10-5-4-8(7-11(10)15)12(16)9-3-1-2-6-13-9/h4-5,7,9,12-16H,1-3,6H2/t9-,12+/m1/s1
    • InChI Key: IYMMESGOJVNCKV-SKDRFNHKSA-N
    • SMILES: O[C@@H](C1C=CC(=C(C=1)O)O)[C@H]1CCCCN1

Computed Properties

  • Exact Mass: 223.12100
  • Monoisotopic Mass: 223.120843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Solid powder
  • Melting Point: 203-204°
  • PSA: 72.72000
  • LogP: 1.60210

Rimiterol Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

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